Cas no 2227915-56-0 (rac-(1R,2R)-2-(2-{(tert-butoxy)carbonylamino}-5-hydroxyphenyl)cyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,2R)-2-(2-{(tert-butoxy)carbonylamino}-5-hydroxyphenyl)cyclopropane-1-carboxylic acid
• CAS No: 2227915-56-0
• MF: C₁₅H₁₉NO₅
• MW: 293.315064668655
• CID: 6580867
• PubChem ID: 165668418
• Update Time: 2025-06-12

rac-(1R,2R)-2-(2-{(tert-butoxy)carbonylamino}-5-hydroxyphenyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-(2-{(tert-butoxy)carbonylamino}-5-hydroxyphenyl)cyclopropane-1-carboxylic acid
• EN300-1874767
• rac-(1R,2R)-2-(2-{[(tert-butoxy)carbonyl]amino}-5-hydroxyphenyl)cyclopropane-1-carboxylic acid
• 2227915-56-0

• Inchi： 1S/C15H19NO5/c1-15(2,3)21-14(20)16-12-5-4-8(17)6-10(12)9-7-11(9)13(18)19/h4-6,9,11,17H,7H2,1-3H3,(H,16,20)(H,18,19)/t9-,11+/m0/s1
• InChI Key： NHAOMLSENQMTKX-GXSJLCMTSA-N
• SMILES： OC([C@@H]1C[C@H]1C1C=C(C=CC=1NC(=O)OC(C)(C)C)O)=O

Computed Properties

• Exact Mass: 293.12632271g/mol
• Monoisotopic Mass: 293.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 95.9Ų

Additional information on rac-(1R,2R)-2-(2-{(tert-butoxy)carbonylamino}-5-hydroxyphenyl)cyclopropane-1-carboxylic acid

Introduction to rac-(1R,2R)-2-(2-{(tert-butoxy)carbonylamino}-5-hydroxyphenyl)cyclopropane-1-carboxylic acid (CAS No. 2227915-56-0)

Rac-(1R,2R)-2-(2-{(tert-butoxy)carbonylamino}-5-hydroxyphenyl)cyclopropane-1-carboxylic acid (CAS No. 2227915-56-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, holds promise for various therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological properties, and potential applications of this compound.

The chemical structure of rac-(1R,2R)-2-(2-{(tert-butoxy)carbonylamino}-5-hydroxyphenyl)cyclopropane-1-carboxylic acid is noteworthy for its cyclopropane ring and the presence of a tert-butoxycarbonyl (Boc) protecting group on the amino moiety. The hydroxyl group at the para position of the phenyl ring adds to its complexity and reactivity. This structure suggests that the compound may exhibit specific interactions with biological targets, making it a valuable candidate for drug development.

Synthesis of rac-(1R,2R)-2-(2-{(tert-butoxy)carbonylamino}-5-hydroxyphenyl)cyclopropane-1-carboxylic acid involves several steps, including the formation of the cyclopropane ring and the introduction of the Boc-protected amino group. Recent studies have explored various synthetic routes to optimize yield and purity. One notable approach involves the use of palladium-catalyzed coupling reactions to construct the cyclopropane ring efficiently. This method has been shown to provide high yields and excellent stereoselectivity, making it a preferred choice in laboratory settings.

The biological properties of rac-(1R,2R)-2-(2-{(tert-butoxy)carbonylamino}-5-hydroxyphenyl)cyclopropane-1-carboxylic acid have been extensively investigated in recent years. Preliminary studies have demonstrated its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, it has shown promising activity against certain kinases, which are key targets in cancer therapy. Additionally, the compound has exhibited anti-inflammatory properties, suggesting its potential use in treating inflammatory disorders.

In vitro studies have provided valuable insights into the mechanism of action of rac-(1R,2R)-2-(2-{(tert-butoxy)carbonylamino}-5-hydroxyphenyl)cyclopropane-1-carboxylic acid. These studies have revealed that the compound can selectively bind to specific protein targets, leading to altered cellular signaling pathways. The binding affinity and selectivity of the compound are crucial factors in its therapeutic potential. Further research is needed to fully elucidate these mechanisms and to identify additional targets.

Clinical trials are an essential step in evaluating the safety and efficacy of new compounds like rac-(1R,2R)-2-(2-{(tert-butoxy)carbonylamino}-5-hydroxyphenyl)cyclopropane-1-carboxylic acid. While preclinical data are promising, clinical trials will provide critical information on its pharmacokinetics, pharmacodynamics, and safety profile in human subjects. Early-phase clinical trials are currently underway to assess these parameters and to determine optimal dosing regimens.

The potential applications of rac-(1R,2R)-2-(2-{(tert-butoxy)carbonylamino}-5-hydroxyphenyl)cyclopropane-1-carboxylic acid are diverse and span multiple therapeutic areas. In oncology, its kinase inhibitory activity makes it a candidate for developing targeted cancer therapies. In inflammation research, its anti-inflammatory properties suggest its use in treating conditions such as rheumatoid arthritis and inflammatory bowel disease. Additionally, there is growing interest in exploring its potential as a neuroprotective agent due to its ability to modulate cellular signaling pathways.

In conclusion, rac-(1R,2R)-2-(2-{(tert-butoxy)carbonylamino}-5-hydroxyphenyl)cyclopropane-1-carboxylic acid (CAS No. 2227915-56-0) is a promising compound with a unique chemical structure and a range of potential biological activities. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic applications. As more data become available from preclinical and clinical studies, this compound may prove to be a valuable addition to the arsenal of drugs used in modern medicine.